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Compound Focus: Docebenone

CAS No.: 80809-81-0

Cat. No.: S526475

Docebenone, also known as AA-861, is characterized as a potent, selective, and orally active inhibitor of the

enzyme 5-lipoxygenase (5-LO) [1] [2]. This enzyme plays a key role in the inflammatory cascade.

The table below summarizes the key quantitative data available for Docebenone:

Aspect Data Context /| Assay Description
CAS Number 80809-81-0 [1] [2] Chemical identifier

Molecular C21H2603 [1] [2] Chemical structure

Formula

Molecular 326.43 [1] [2] Chemical property

Weight

Primary 5-Lipoxygenase (5-LO) [1] [2] Mechanism of action

Target

In Vitro IC50 9.0 x 10-8 M (90 nM) [1] Concentration for 50% inhibition of

LTB4 formation in RBL-1 cells [1]
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Aspect Data Context /| Assay Description
In Vitro Significantly inhibits secretion of LTB4 and IL-  Cellular effect studies
Activity 8 in trichomonads; increases intracellular

Ca2+ concentration [1] [2]

In Vivo Model 30 mg/kg, single dose [1] Protected against experimental acute
(Rat) necrotizing pancreatitis [1]

In Vivo Model 0.01-10 pM [2] Dose-dependently suppressed
(Monkey) antigen-induced SRS-A release from

lung fragments [2]

Key Experimental Protocols

The search results provide details on the experimental use of Docebenone, though specific step-by-step

protocols for its synthesis or all analytical methods are not fully detailed.

¢ In Vitro Cellular Assays: In studies investigating trichomonad parasites, Docebenone was used to
treat the cells, which significantly inhibited their ability to secrete the inflammatory mediator LTB4. It
was also shown to abolish the stimulatory effect of a parasite protein (TvSP) on the production of IL-
8, another key inflammatory cytokine [1]. In other cell types, Docebenone was observed to increase
intracellular calcium concentration ([Ca2+]i) in a concentration-dependent manner (10-200 pM) [1] [2].
¢ In Vivo Administration: The search results provide a specific example of an in vivo formulation and
dosing regimen [1]. This can serve as a reference for designing animal studies, though it requires
empirical optimization.
o Formulation: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline [1].
o Recommended Storage: Prepared stock solutions can be stored at -20°C for one year or
-80°C for two years [1].

Potential Mechanisms and Research Context

The following diagram illustrates the primary known mechanism of action of Deocebenone and its

connection to a broader, emerging cell death pathway where its role is less defined.
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> The established inhibitory action of Docebenone on the 5-LO pathway and its potential, yet unconfirmed,

link to the ferroptosis process.

Research Gaps and Next Steps

The current search results highlight several areas where information on Docebenone is lacking, which is

critical for researchers to note:

¢ Limited Recent Clinical Data: The search did not reveal any recent clinical trials or advanced
development programs for Docebenone itself. In contrast, other small molecule drugs with novel
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targets (e.g., WRN, PIP4K2C) are actively progressing in clinical trials [3]. This suggests
Docebenone may currently be primarily a research tool.

¢ Unclear Role in Ferroptosis: While 5-LO is implicated in lipid peroxidation [4], a key driver of the cell
death pathway known as ferroptosis, the search results do not explicitly link Docebenone to the
inhibition or promotion of this process. Its potential role here remains an area for experimental
investigation.

o Differentiation from Similar Compounds: It is crucial not to confuse Docebenone with Idebenone
[5]. Idebenone is a coenzyme Q10 analog with different targets and applications (e.qg.,
neuroprotection, Duchenne muscular dystrophy).

To build a more comprehensive whitepaper, I suggest you:

e Consult specialized scientific databases like PubMed and Google Scholar for primary research
articles using the CAS number 80809-81-0.

¢ Investigate the broader 5-LO inhibitor field to understand the competitive landscape and why
Docebenone may not have advanced clinically.

e Design experiments to probe its potential effects on ferroptosis, using known inducers (e.g., Erastin)
and inhibitors (e.g., Ferrostatin-1) as controls [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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